Cas no 4102-96-9 (lesquerolic acid methyl ester)

• Product Name: lesquerolic acid methyl ester
• CAS No: 4102-96-9
• MF: C₂₁H₄₀O₃
• MW: 340.540507316589
• CID: 926499
• PubChem ID: 11290773
• Update Time: 2025-04-19

lesquerolic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• lesquerolic acid methyl ester
• methyl (Z,14R)-14-hydroxyicos-11-enoate
• (R)-(+)-14-Hydroxy-cis-11-eicosenoic acid methyl ester
• 14-Hydroxy-eicos-11c-ensaeure-methylester
• D-Lesquerolinsaeuremethylester
• Lesquerolsaeure-methylester
• methyl lesquerolate
• Methyl-(+)-14D-hydroxy-cis-11-eieosenoat
• 4102-96-9
• HY-W127473
• CS-0185702
• DTXSID40461434

• Inchi： 1S/C21H40O3/c1-3-4-5-14-17-20(22)18-15-12-10-8-6-7-9-11-13-16-19-21(23)24-2/h12,15,20,22H,3-11,13-14,16-19H2,1-2H3/b15-12-/t20-/m1/s1
• InChI Key： NIOKVQPUJKYTOZ-NLBZTSMMSA-N
• SMILES： O[C@@H](C/C=C\CCCCCCCCCC(=O)OC)CCCCCC

Computed Properties

• Exact Mass: 340.29774513g/mol
• Monoisotopic Mass: 340.29774513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 18
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 46.5Ų

lesquerolic acid methyl ester Security Information

• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26-36
• Hazardous Material Identification：
• Risk Phrases：11-36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Long-chain fatty alcohols